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Compound of Interest

Compound Name: Tyrosinase-IN-28

Cat. No.: B15574661

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Tyrosinase-IN-28, a tyrosinase inhibitor. The following procedural guidance is intended to
ensure the safe use of this compound in a laboratory setting and to provide a framework for its
operational management and disposal. Given that a specific Safety Data Sheet (SDS) for
Tyrosinase-IN-28 is not publicly available, a conservative approach, treating the substance as
potentially hazardous, is recommended.

Quantitative Data Summary

While comprehensive quantitative data for Tyrosinase-IN-28 is limited, the following table
summarizes the available information. For context, properties of the related enzyme,
mushroom tyrosinase, are also provided.
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. Mushroom
Property Tyrosinase-IN-28 . Source
Tyrosinase
Molecular Formula C21H22N40 N/A [1]
ICso0 72.55 uM N/A [1]
CAS Number N/A 9002-10-2
Optimal pH N/A 6.0-7.0
Molecular Weight Not specified ~128 kDa (tetramer)

Hazard Identification and Safety Precautions

As with any chemical with unknown toxicological properties, it is crucial to handle Tyrosinase-

IN-28 with care. The following recommendations are based on general best practices for

handling novel research compounds.
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PPE Category

Recommendation

Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile or

neoprene).

Prevents skin contact. Double-

gloving may be advisable.

Skin and Body Protection

Standard laboratory coat, fully

fastened.

Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation. An N95 or higher
respirator is recommended if
handling outside a chemical

fume hood.

Prevents inhalation of fine

particles or aerosols.
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Emergency Procedures

Situation Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids apart. Seek

medical attention.

Remove contaminated clothing and rinse the
) affected area with plenty of water for at least 15
Skin Contact , . o
minutes. Seek medical attention if irritation

persists.

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential to maintain a safe
laboratory environment.

Operational Plan: From Receipt to Disposal

The following workflow outlines the key stages for managing Tyrosinase-IN-28 within a
laboratory setting.
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Operational Workflow for Tyrosinase-IN-28

Receiving and Storage

Receive Compound

:

Inspect Container for Damage

:

Store in a Cool, Dry, Well-Ventilated Area

Handling and Experimentation

Weigh Compound in Fume Hood

:

Prepare Stock Solution (e.g., in DMSO)

:

Perform Tyrosinase Inhibition Assay

Waste Management and Disposal

Segregate Solid and Liquid Waste

:

Collect in Labeled Hazardous Waste Containers

:

Dispose via Institutional EHS
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Experimental Workflow for Tyrosinase Inhibition Assay

Preparation

Prepare Tyrosinase, L-DOPA, and Inhibitor Solutions

Assay Eixecution

Set up 96-well Plate with Controls and Samples

:

Pre-incubate Enzyme and Inhibitor

'

Initiate Reaction with L-DOPA

:

Measure Absorbance (Kinetic Mode)

Data Analysis

Calculate Reaction Rates

,

Calculate Percent Inhibition

'

Determine IC50 Value
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Simplified Melanogenesis Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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